Cas no 1805393-33-2 (3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine
• CAS No: 1805393-33-2
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4888150
• Update Time: 2025-05-21

3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-2-3-1-4(12(14)15)5(6(9)10)11-7(3)13/h1,6H,2H2,(H,11,13)
• InChI Key： SGEFYHMQLZPQBC-UHFFFAOYSA-N
• SMILES： ClCC1C(NC(C(F)F)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine

Recent Advances in the Study of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS: 1805393-33-2)

The compound 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine (CAS: 1805393-33-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in medicinal chemistry. The presence of both chloromethyl and difluoromethyl groups in the pyridine ring offers unique reactivity, enabling the development of new chemical entities with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, which are being explored for their efficacy in treating various cancers and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine exhibit potent inhibitory activity against specific protein kinases involved in tumor proliferation. The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates for further development. The results indicated that these derivatives could potentially overcome resistance mechanisms observed in existing kinase inhibitors, offering a new avenue for targeted cancer therapy.

Another area of active research involves the compound's potential application in antimicrobial agents. Recent findings suggest that modifications to the pyridine core structure can yield compounds with broad-spectrum activity against drug-resistant bacterial strains. This is particularly relevant in the context of the growing global threat of antimicrobial resistance (AMR). Preliminary in vivo studies have shown promising results, with some derivatives demonstrating efficacy comparable to existing frontline antibiotics.

The compound's mechanism of action has been the subject of several structural-activity relationship (SAR) studies. Researchers have identified that the difluoromethyl group plays a crucial role in enhancing membrane permeability, while the chloromethyl moiety contributes to covalent binding with target proteins. These insights are informing the design of next-generation therapeutics with improved pharmacokinetic profiles and reduced off-target effects.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and scalable routes for producing 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine. A team at MIT recently published a novel catalytic process that significantly improves yield while reducing the environmental impact of the synthesis. This development is particularly important as it addresses one of the key challenges in translating this compound from bench to bedside.

Looking ahead, the compound continues to be a focus of intensive research across multiple therapeutic areas. Several pharmaceutical companies have included derivatives of 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine in their preclinical pipelines, with some candidates expected to enter Phase I clinical trials within the next two years. The versatility of this chemical scaffold suggests it may have applications beyond its current focus areas, potentially including neurological disorders and metabolic diseases.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-5-nitropyridine represents a promising chemical entity with diverse therapeutic potential. The recent flurry of research activity surrounding this compound underscores its importance in modern drug discovery efforts. As our understanding of its properties and applications continues to grow, it is likely to play an increasingly significant role in the development of novel treatments for various challenging medical conditions.